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Compound of Interest

Compound Name: 2-Allyloxyethanol

Cat. No.: B089601

The following guide provides essential safety and logistical information for the proper disposal
of 2-Allyloxyethanol, ensuring the safety of laboratory personnel and compliance with
environmental regulations. This procedural guidance is intended for researchers, scientists,
and drug development professionals.

Essential Safety Information

2-Allyloxyethanol is a combustible liquid that can cause skin irritation and serious eye
damage. As an ether, it has the potential to form explosive peroxides upon exposure to air and
light over time.[1][2] Therefore, it is critical to handle this chemical with appropriate safety
precautions and dispose of it as hazardous waste. Never dispose of 2-Allyloxyethanol down
the drain or in regular trash.[3][4]

Key Chemical and Regulatory Data

For safe handling and regulatory compliance, key quantitative data for 2-Allyloxyethanol are
summarized below.
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Property

Value

Citation(s)

UN Number

NA1993

[3]

Proper Shipping Name

Combustible liquid, n.o.s. (2-
Allyloxyethanol)

[3]

Hazard Class

3 (Flammable and combustible
liquid)

[3]

Flash Point

Between 37.8 and 93.3 °C
(100 and 200 °F)

[5]

Peroxide Formation Risk

Ethers can form explosive
peroxides with age. Opened
containers should be disposed

of within one year.

[1]2]

Operational Protocol for Disposal

This section outlines the step-by-step methodology for the safe collection, storage, and

disposal of 2-Allyloxyethanol waste.

Personal Protective Equipment (PPE)

Before handling 2-Allyloxyethanol, ensure you are wearing the appropriate personal

protective equipment:

o Gloves: Neoprene or nitrile rubber gloves are recommended.[3] Note that ethers can

permeate nitrile gloves, so change them frequently (e.g., every 15 minutes) or immediately

upon contamination.[1][4]

o Eye Protection: Chemical safety goggles are mandatory.[3] Contact lenses should not be

worn.[3]

o Protective Clothing: A lab coat or a complete chemical-resistant suit should be worn,

depending on the scale of work.[5]

Waste Collection and Segregation
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Proper segregation and containment are crucial first steps for safe disposal.
» Original Containers: Whenever possible, leave the chemical waste in its original container.[5]

o Waste Containers: If transferring to a waste container, ensure it is compatible, properly
sealed, and clearly labeled with "Hazardous Waste," the chemical name "2-
Allyloxyethanol," and all associated hazard symbols.[6][7]

e No Mixing: Do not mix 2-Allyloxyethanol waste with other chemicals unless compatibility is
confirmed.[5] It is particularly important to store it separately from strong acids, peroxides,
and oxidizers.[3][4]

o Labeling: Label the container with the date it was opened to track its age and mitigate the
risk of peroxide formation.[1][2]

Temporary Storage in the Laboratory

Proper storage while awaiting disposal is critical to prevent accidents.

e Location: Store waste containers in a designated, well-ventilated satellite accumulation area.

[3]5][6]

o Conditions: The storage area should be cool, dry, and away from sources of ignition such as
heat, sparks, or open flames.[3][5]

o Container Integrity: Ensure the container cap is tightly closed at all times, except when
adding waste.[5][6]

Final Disposal Procedure

Final disposal must be handled by certified professionals.

» Licensed Disposal Company: Arrange for the collection of 2-Allyloxyethanol waste by a
licensed hazardous waste disposal company.[5][8] Incineration is a recommended disposal
method.[3]

o Regulatory Compliance: Ensure that all disposal activities comply with local, national, and
international regulations.[5]
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o Documentation: Provide the Safety Data Sheet (SDS) for 2-Allyloxyethanol to the disposal

service.

Emergency Protocol: Spill Management

In the event of a spill, follow these procedures immediately.

Evacuate and Ventilate: Evacuate all non-essential personnel from the area and ensure the
space is well-ventilated.[5][8]

e Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could
create a spark.[3][5]

o Contain the Spill: Use a non-combustible absorbent material such as sand, earth,
diatomaceous earth, or vermiculite to contain the spill.[5][8]

o Collect the Waste: Carefully collect the absorbent material using non-sparking tools and
place it into a suitable, closed, and labeled container for hazardous waste disposal.[3][5]

o Decontaminate: Clean the affected area thoroughly.

o Dispose of Contaminated Materials: All materials used for cleanup must be disposed of as
hazardous waste.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-
Allyloxyethanol.
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Caption: Workflow for the safe disposal of 2-Allyloxyethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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